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Compound of Interest

Compound Name: [Sarl, lle8]-Angiotensin Il TFA

Cat. No.: B8075408

For Researchers, Scientists, and Drug Development Professionals

Introduction

[Sarl, lle8]-Angiotensin Il is a synthetic analog of the potent vasoconstrictor Angiotensin Il. It
acts as a competitive antagonist of the Angiotensin Il receptor, making it a valuable tool in
cardiovascular research and drug development for studying the renin-angiotensin system.[1]
The trifluoroacetate (TFA) salt form is common for synthetic peptides. Proper preparation of a
stock solution from the lyophilized powder is critical for accurate and reproducible experimental
results.

This document provides a detailed protocol for the preparation, storage, and handling of [Sar1,
lle8]-Angiotensin Il TFA stock solutions.

Quantitative Data Summary

A summary of the key quantitative data for [Sarl, lle8]-Angiotensin Il TFA is provided in the
table below for easy reference.
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Property Value
Molecular Formula C48H74F3N13012
Molecular Weight ~1082.18 g/mol
Appearance White to off-white lyophilized powder

B Water (up to 50 mg/mL, may require sonication),
Solubility

DMSO (up to 10 mM)

Storage (Lyophilized) -20°C for up to 1 year, or -80°C for up to 2 years

) -20°C for up to 1 month, or -80°C for up to 6
Storage (Stock Solution) h
months

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of [Sarl, lle8]-Angiotensin
Il TFA in sterile, nuclease-free water.

Materials

e [Sarl, lle8]-Angiotensin Il TFA (lyophilized powder)
» Sterile, nuclease-free water

o Sterile, low-protein binding microcentrifuge tubes

o Calibrated micropipettes and sterile tips

o Vortex mixer

e Microcentrifuge

e Optional: Bath sonicator

Procedure
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» Equilibration: Before opening, allow the vial of lyophilized [Sar1, lle8]-Angiotensin Il TFA to
equilibrate to room temperature for at least 15-20 minutes. This prevents condensation from
entering the vial, which can affect the stability of the peptide.

o Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the
bottom.

e Calculation of Solvent Volume:
o Determine the mass of the peptide in the vial (e.g., 1 mg).

o Use the following formula to calculate the volume of solvent needed to achieve a 10 mM
concentration:

» Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

o Example Calculation for 1 mg of peptide:

Mass = 0.001 g

Concentration = 0.010 mol/L

Molecular Weight = 1082.18 g/mol

Volume (L) = 0.001 g/ (0.010 mol/L * 1082.18 g/mol ) = 0.0000924 L = 92.4 uL
¢ Reconstitution:

o Carefully open the vial and add the calculated volume (e.g., 92.4 L) of sterile, nuclease-
free water using a calibrated micropipette.

o Gently swirl the vial to dissolve the peptide. Avoid vigorous shaking, as this can cause the
peptide to aggregate.

o If the peptide does not dissolve completely, vortex the solution gently for a few seconds.

o For peptides that are difficult to dissolve, a brief sonication in a bath sonicator (1-2
minutes) may be necessary.[2]
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 Aliquoting:

o Once the peptide is fully dissolved, dispense the stock solution into smaller, single-use
aliquots in sterile, low-protein binding microcentrifuge tubes. This is crucial to avoid
repeated freeze-thaw cycles, which can degrade the peptide.[2]

o Storage:
o Label the aliquots clearly with the peptide name, concentration, and date of preparation.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[2]

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves, when handling [Sarl, lle8]-Angiotensin Il TFA and its solutions.

» The trifluoroacetic acid (TFA) component can be corrosive and irritating. Handle with care
and ensure good ventilation.[3]

» Avoid inhalation of the powder and contact with skin and eyes. In case of contact, rinse
thoroughly with water.

» Dispose of all waste materials in accordance with institutional and local regulations.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the general signaling pathway of Angiotensin Il and the
experimental workflow for preparing the stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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